3-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-6-(phenylsulfonyl)pyridazine

• IUPAC Name: 3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine
• InChI: InChI=1S/C22H24N4O2S/c1-17-8-9-18(2)20(16-17)25-12-14-26(15-13-25)21-10-11-22(24-23-21)29(27,28)19-6-4-3-5-7-19/h3-11,16H,12-15H2,1-2H3
• InChI Key: MRZHWEVADOVZOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NN=C(C=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H24N4O2S
• Molecular Weight: 408.5 g/mol

Description

3-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-6-(phenylsulfonyl)pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyridazine derivative that has been synthesized using different methods.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis and Biological Screening : Sulfonamide and amide derivatives of piperazine, incorporating the imidazo[1,2-b]pyridazine moiety (a related structure to the specified compound), have shown promising results in antimicrobial activity. These compounds were tested against various bacteria and for antifungal and antimalarial activities (Bhatt, Kant, & Singh, 2016).

• Novel Antimicrobial Agents : Novel pyridazine derivatives, including structures similar to the specified compound, have been synthesized and displayed potential as antimicrobial agents. This includes activity against gram-positive and gram-negative bacteria (Al-Kamali & Al-Hazmi, 2014).

Anticancer Applications

• Antiproliferative Activity : Derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one, a structure related to the specified compound, have been synthesized and evaluated for their antiproliferative effect against various human cancer cell lines. Some derivatives demonstrated promising activity, suggesting potential use in cancer treatment (Mallesha et al., 2012).

Anti-Diabetic and Anti-Inflammatory Applications

• Anti-Diabetic Drugs : Triazolo-pyridazine-6-yl-substituted piperazines have been evaluated for their Dipeptidyl peptidase-4 (DPP-4) inhibition potentials, indicating potential use in anti-diabetic medications. The research highlights the significance of such structures in the development of new diabetic treatments (Bindu, Vijayalakshmi, & Manikandan, 2019).

• Anti-Inflammatory and Analgesic Agents : Derivatives of aromatic sulfonamide, akin to the specified compound, have been synthesized and evaluated for their anti-inflammatory and analgesic properties. This research demonstrates the potential of such compounds in treating inflammation and pain (Abbas et al., 2016).

Neuropharmacological Applications

• Central Nervous System Properties : Novel derivatives of pyridothiazine-1,1-dioxide, structurally related to the specified compound, have been prepared and shown to exhibit central nervous system effects, including analgesic action and moderate antioxidant properties. This indicates the potential use of such compounds in neuropharmacology (Malinka et al., 2002).